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Compound of Interest

Compound Name: Adamantan-1-yl acrylate

Cat. No.: B187065 Get Quote

Essential Safety and Handling Guide for
Adamantan-1-yl Acrylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Adamantan-1-yl acrylate (CAS No: 121601-93-2). Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing risk.

Adamantan-1-yl acrylate is a monomer that can undergo polymerization and presents

hazards including skin and eye irritation.[1] Proper handling and disposal are crucial to prevent

chemical exposure and ensure a safe research environment.

Hazard Identification and Classification
Adamantan-1-yl acrylate is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Eye Irritation (Category 2): Causes serious eye irritation.[1]

Signal Word: Warning[1]

Hazard Statements:
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H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P280: Wear protective gloves/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the primary defense against exposure. The following table

outlines the minimum recommended PPE for handling Adamantan-1-yl acrylate.
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles or safety glasses with

side-shields. A face shield may be required for

larger quantities or when there is a risk of

splashing.

Hand Protection

Nitrile gloves are recommended. Due to the

potential for acrylates to penetrate glove

materials, double gloving may be advisable for

prolonged handling.

Skin and Body Protection
A lab coat or other protective clothing should be

worn to prevent skin contact.

Respiratory Protection

Use in a well-ventilated area. If ventilation is

insufficient or during aerosol-generating

procedures, a NIOSH-approved respirator may

be required.

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Confirm that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Assemble all necessary equipment and reagents before handling the chemical.

Don the appropriate PPE as outlined in the table above.

Handling:

Avoid direct contact with the substance.
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Prevent the formation of dust or aerosols.

Keep the container tightly closed when not in use.

Avoid sources of ignition, as polymerization can be initiated by heat or light.[1]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Exposure Type First Aid Measures

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing. If skin irritation occurs,

seek medical advice/attention.[1] Wash

contaminated clothing before reuse.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel.

Seek medical attention if you feel unwell.[1]

Ingestion

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical

personnel. Seek medical attention if you feel

unwell.

In the event of a spill, evacuate the area and prevent the substance from entering drains.[1] For

small spills, absorb with an inert material and place in a suitable container for disposal. For

large spills, dike the area and collect the material for disposal.

Disposal Plan
Proper disposal of Adamantan-1-yl acrylate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused/Excess Monomer: Do NOT pour down the drain. Collect in a clearly labeled, sealed,

and appropriate hazardous waste container. Dispose of through your institution's hazardous

waste management program.
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Contaminated Materials: All contaminated items (e.g., gloves, absorbent materials from

spills, paper towels, pipette tips) must be collected in a sealed bag or container and disposed

of as hazardous waste.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected and treated as hazardous waste. The rinsed container can then be disposed of

according to local regulations.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Adamantan-1-yl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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